
physical properties of 3-Bromo-2-chlorobenzoic
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Borono-2-chlorobenzoic acid

Cat. No.: B566857 Get Quote

An In-depth Technical Guide on the Physical Properties of 3-Bromo-2-chlorobenzoic Acid

This guide provides a comprehensive overview of the core physical properties of 3-Bromo-2-

chlorobenzoic acid, tailored for researchers, scientists, and professionals in the field of drug

development. The information is presented to facilitate easy access and comparison, with

detailed experimental methodologies and a logical workflow for property determination.

Core Physical Properties
3-Bromo-2-chlorobenzoic acid is a halogenated derivative of benzoic acid.[1] Its physical

characteristics are crucial for its handling, formulation, and application in various chemical

syntheses. The key physical and chemical properties are summarized in the table below.
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Properties
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Property Value Source(s)

IUPAC Name 3-bromo-2-chlorobenzoic acid [2][3]

CAS Number 56961-27-4 [1]

Molecular Formula C₇H₄BrClO₂ [1][2][3]

Molecular Weight 235.46 g/mol [1][2][3]

Appearance
Off-white to pale yellow

crystalline powder/needles
[1]

Melting Point 168-169 °C [1][4]

Boiling Point
336.3 °C at 760 mmHg

(Predicted)
[1][4]

Density 1.809 ± 0.06 g/cm³ (at 20°C) [4]

pKa 2.50 ± 0.25 (Predicted) [4]

Solubility

Very slightly soluble in water.

Soluble in bases to form water-

soluble salts.[1] Likely soluble

in alcohols and ethers.

Vapor Pressure 4.44 x 10⁻⁵ mmHg at 25°C [4]

Refractive Index 1.621 (Predicted) [4]

Storage
Sealed in a dry environment at

room temperature.
[4]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a solid organic compound like 3-Bromo-2-chlorobenzoic acid.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of a compound's purity. For a pure crystalline substance,

the melting range is typically sharp, within 0.5-1.0°C.
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Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one

end), thermometer, and a sample of 3-Bromo-2-chlorobenzoic acid.[5]

Procedure:

Ensure the sample is dry and finely powdered.[6]

Pack a small amount of the sample into the open end of a capillary tube to a height of 1-2

mm.[7]

Place the capillary tube into the heating block of the melting point apparatus.[6]

Heat the sample rapidly to a temperature approximately 15-20°C below the expected

melting point.[8]

Decrease the heating rate to 1-2°C per minute to allow for accurate observation.[7]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).

The recorded range is the melting point of the substance. For pure compounds, this range

should be narrow.[7]

Boiling Point Determination (Siwoloboff's Method - for
small quantities)
While 3-Bromo-2-chlorobenzoic acid is a solid at room temperature, a boiling point can be

determined, though it is often predicted for high-melting solids to avoid decomposition. The

following is a standard micro method.

Apparatus: Thiele tube or a similar heating bath, a small test tube (fusion tube), a capillary

tube sealed at one end, a thermometer, and a heat source.[2][9]

Procedure:
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Place a small amount of the substance into the fusion tube.

Invert the sealed capillary tube and place it into the fusion tube with the open end

submerged in the sample.[2][10]

Attach the fusion tube to a thermometer and place the assembly in a heating bath.[11]

Heat the bath gradually. As the temperature rises, air trapped in the capillary tube will

slowly be expelled.[12]

When the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube.[2]

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[12]

Solubility Determination (Qualitative)
This protocol provides a qualitative assessment of solubility in various solvents, which is crucial

for reaction setup, purification, and formulation.[13]

Apparatus: Test tubes, spatula, and a selection of solvents (e.g., water, 5% NaOH, 5%

NaHCO₃, 5% HCl, ethanol, diethyl ether).[13][14]

Procedure:

Place approximately 25 mg of 3-Bromo-2-chlorobenzoic acid into a small test tube.[13]

Add 0.75 mL of the chosen solvent in small portions.[13]

After each addition, shake the test tube vigorously for 10-20 seconds.[15]

Observe if the solid dissolves completely, partially, or not at all.

For acidic compounds like 3-Bromo-2-chlorobenzoic acid, solubility in aqueous bases

(NaOH, NaHCO₃) indicates the formation of a salt.[16] To confirm, the resulting solution
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can be re-acidified with HCl; the original compound should precipitate out if it was

dissolved via an acid-base reaction.[15]

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. Potentiometric titration is a common and accurate method for its determination.[17]

Apparatus: pH meter with a combination glass electrode, a burette, a magnetic stirrer, a

beaker, standardized ~0.1 M NaOH solution, and a solution of 3-Bromo-2-chlorobenzoic acid

of known concentration (e.g., in a water-acetonitrile mixture).[17]

Procedure:

Calibrate the pH meter using standard buffer solutions.[17]

Place a known volume of the 3-Bromo-2-chlorobenzoic acid solution into a beaker with a

magnetic stir bar.

Immerse the pH electrode in the solution and begin stirring.

Add the standardized NaOH solution from the burette in small, precise increments.

Record the pH of the solution after each addition, allowing the reading to stabilize.

Continue the titration well past the equivalence point.

Plot the pH versus the volume of NaOH added. The pKa can be determined from this

titration curve. It is the pH at the half-equivalence point (where half of the acid has been

neutralized).[17] More precise values can be obtained by analyzing the first or second

derivative of the titration curve.[17]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound like 3-Bromo-2-chlorobenzoic acid.
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Workflow for Physical Property Determination of a Solid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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